6-(propan-2-yloxy)pyridine-3-sulfonamide
Overview
Description
Preparation Methods
The synthesis of 6-(propan-2-yloxy)pyridine-3-sulfonamide involves several steps. One common method includes the reaction of pyridine-3-sulfonamide with isopropyl alcohol under specific conditions to introduce the propan-2-yloxy group . Industrial production methods may vary, but they typically involve similar synthetic routes with optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
6-(Propan-2-yloxy)pyridine-3-sulfonamide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form sulfonic acid derivatives.
Reduction: Reduction reactions can convert the sulfonamide group to other functional groups.
Substitution: It can undergo substitution reactions where the propan-2-yloxy group is replaced by other functional groups.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
6-(Propan-2-yloxy)pyridine-3-sulfonamide has several scientific research applications:
Mechanism of Action
The mechanism of action of 6-(propan-2-yloxy)pyridine-3-sulfonamide involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target molecule.
Comparison with Similar Compounds
6-(Propan-2-yloxy)pyridine-3-sulfonamide can be compared with other sulfonamide derivatives, such as:
Pyridine-3-sulfonamide: Lacks the propan-2-yloxy group, leading to different chemical and biological properties.
6-(Methoxy)pyridine-3-sulfonamide: Contains a methoxy group instead of the propan-2-yloxy group, resulting in different reactivity and applications.
The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical and biological properties .
Properties
CAS No. |
1564554-83-1 |
|---|---|
Molecular Formula |
C8H12N2O3S |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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